3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-[[(2-chloroacetyl)-propan-2-ylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H29ClN2O3/c1-12(2)19(14(20)9-17)11-13-7-6-8-18(10-13)15(21)22-16(3,4)5/h12-13H,6-11H2,1-5H3
• InChI Key: BPLYHMXPIWRCTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CCl
• Molecular Formula: C16H29ClN2O3
• Molecular Weight: 332.9 g/mol

Description

3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester is a piperidine-based tertiary amine derivative featuring a chloro-acetylated isopropylamino-methyl substituent at the 3-position of the piperidine ring. The tert-butyl ester group at the 1-position enhances steric protection and stability, making it a valuable intermediate in pharmaceutical synthesis, particularly for G-protein-coupled receptor (GPCR) modulators and kinase inhibitors .

Biological Activity

3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester is a synthetic compound with potential biological activity, particularly in medicinal chemistry. Its structure features a piperidine ring, which is known for its pharmacological properties. This article reviews the biological activity of this compound based on existing research, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical structure:

• Molecular Formula : C13H20ClN2O2
• Molecular Weight : 270.76 g/mol

The presence of the chloroacetyl group and the tert-butyl ester significantly influences its biological activity and interaction with biological targets.

Research indicates that compounds with similar structures often exhibit significant pharmacological properties. The mechanisms of action may involve:

• Enzyme Inhibition : Compounds resembling this structure have been studied for their ability to inhibit enzymes such as neuraminidase, which is crucial in viral replication processes .
• Receptor Binding : The compound may interact with various receptors, potentially influencing signaling pathways related to inflammation, pain, or other physiological responses.

Enzyme Inhibition

In a study focused on enzyme inhibitors, compounds structurally related to 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester demonstrated varying degrees of inhibition against neuraminidase from influenza viruses. The effectiveness was measured through kinetic assays which provided insights into their potential as antiviral agents .

Cytotoxicity Assays

Cytotoxicity assays using cell lines have shown that similar compounds can reduce cell viability in virus-infected cells. For instance, the 50% effective concentration (EC50) was established through MTT assays, indicating the compound's potential in reducing cytopathogenic effects caused by viral infections .

Influenza Virus

A notable study evaluated the inhibitory effects of related compounds on influenza virus neuraminidase. The results indicated that these compounds could significantly reduce viral replication in vitro, suggesting their potential as therapeutic agents against influenza .

Antiviral Activity

In another investigation, derivatives of piperidine were tested for their antiviral properties against various strains of viruses. The findings highlighted that structural modifications could enhance biological activity and selectivity towards specific viral targets .

Comparative Analysis

Compound	Target	Activity	EC50 (µM)
Compound A	Neuraminidase	Inhibitor	5.0
Compound B	Neuraminidase	Inhibitor	10.0
3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	Neuraminidase	Potentially active	TBD

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of piperidine-1-carboxylic acid tert-butyl esters with diverse substitutions. Below is a detailed comparison with structurally and functionally related analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent Position & Group	Ester Group	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Notes
3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	3-position: (2-Chloro-acetyl)-isopropyl-amino-methyl	tert-butyl	C₁₇H₂₈ClN₂O₃	~344.87 (calculated)	Intermediate for GPCR agonists; potential metabolic stability
(S)-3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester ()	3-position: (2-Chloro-acetyl)-isopropyl-amino (stereospecific)	tert-butyl	C₁₆H₂₆ClN₂O₃	~329.85 (calculated)	Discontinued; chiral analog with potential stereoselective activity
4-[(2-Chloro-thiazol-5-ylmethyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS:1261231-90-6)	4-position: (2-Chloro-thiazol-5-ylmethyl)-methyl-amino	tert-butyl	C₁₆H₂₃ClN₃O₂S	345.89	Bioactive scaffold for kinase inhibitors; discontinued
[1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS:1353943-43-7)	1-position: 2-Chloro-acetyl; 4-position: methyl-carbamic acid	tert-butyl	C₁₅H₂₆ClN₂O₃	304.82	Discontinued; dual functionalization for proteolysis-targeting chimeras (PROTACs)
(R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS:1354020-18-0)	3-position: (2-Chloro-acetyl)-ethyl-amino	benzyl	C₁₇H₂₃ClN₂O₃	338.84	Benzyl ester variant; lower steric protection than tert-butyl
3-(2-Cyano-acetyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS:842112-53-2)	3-position: 2-Cyano-acetyl	tert-butyl	C₁₃H₁₉N₂O₃	267.31	Cyano group enhances electrophilicity for nucleophilic substitutions

Key Observations:

Substituent Flexibility: The chloro-acetyl group in the target compound provides electrophilic reactivity for cross-coupling or nucleophilic displacement reactions, similar to the cyano-acetyl analog (CAS:842112-53-2) . Isopropyl vs. Ethyl Amino Groups: The bulkier isopropyl group in the target compound may improve metabolic stability compared to ethyl-substituted analogs (e.g., CAS:1354020-18-0) .

Ester Group Impact :

• tert-butyl esters (e.g., ) confer superior hydrolytic stability compared to benzyl esters (CAS:1354020-18-0) or isopropyl esters (), critical for in vivo applications .

Positional Isomerism :

• Substitutions at the 3-position (target compound) vs. 4-position (CAS:1261231-90-6) influence receptor-binding affinity and solubility. For example, 4-position thiazole derivatives (CAS:1261231-90-6) are optimized for kinase inhibition .

Preparation Methods

Boc Protection of Piperidine

The tert-butyloxycarbonyl (Boc) group is universally employed to protect the piperidine nitrogen. In a representative procedure, piperidine is treated with di-tert-butyl dicarbonate (Boc₂O) in dichloromethane (DCM) with catalytic 4-dimethylaminopyridine (DMAP). The reaction proceeds at 0–25°C for 12–24 hours, achieving >90% yield of Boc-protected piperidine.

Alkylation with Isopropylamine

Optimized Protocols

One-Pot Alkylation-Acylation

A streamlined method combines alkylation and acylation in a single pot. After Boc protection, the intermediate is treated with paraformaldehyde, isopropylamine, and chloroacetyl chloride in acetonitrile at 50°C for 8 hours. This approach reduces purification steps and improves overall yield to 82%.

Green Synthesis Using Micellar Catalysis

A patent-pending method employs aqueous micellar conditions for enhanced stereocontrol. Sodium borohydride in a Triton X-100/water system facilitates selective reduction of a ketone precursor at 0–5°C, achieving 80% diastereomeric excess. Subsequent acylation under micellar conditions improves reaction efficiency (85% yield).

Comparative Analysis of Methods

Method	Key Steps	Yield	Advantages	Limitations
Classical Stepwise	Boc → Alkylation → Acylation	68–75%	High purity, scalable	Multiple purifications required
One-Pot	Combined alkylation-acylation	82%	Reduced steps, cost-effective	Moderate diastereomeric control
Green Micellar	Micellar reduction → Acylation	85%	Eco-friendly, high stereoselectivity	Specialized equipment needed

Critical Reaction Parameters

Solvent Selection

• Polar aprotic solvents (THF, acetonitrile) enhance nucleophilicity in alkylation steps.

• Chlorinated solvents (DCM) are avoided during acylation to prevent undesired side reactions with chloroacetyl chloride.

Temperature Control

• Low temperatures (0°C) during acylation minimize epimerization and byproduct formation.

• Reflux conditions accelerate Mannich reactions but require rigorous moisture exclusion.

Purification Techniques

• Flash chromatography (silica gel, hexane/ethyl acetate) resolves regioisomers.

• Crystallization from n-heptane or ethanol/water mixtures improves enantiomeric purity (>98% ee).

Mechanistic Insights

Alkylation Mechanism

The Mannich reaction proceeds via iminium ion formation, where formaldehyde activates the amine for nucleophilic attack on Boc-piperidine. Quantum mechanical calculations suggest a transition state stabilized by hydrogen bonding with methanol.

Acylation Dynamics

Chloroacetyl chloride reacts via a two-step process: initial protonation of the amine by TEA, followed by nucleophilic acyl substitution. Density functional theory (DFT) studies indicate a concerted mechanism with a trigonal bipyramidal intermediate.

Scalability and Industrial Relevance

Batch processes in 50–100 L reactors demonstrate consistent yields (78–82%) using the one-pot method. Continuous flow systems are under development to optimize residence time and temperature gradients, particularly for micellar conditions .

Q & A

Basic: What are the recommended methodologies for synthesizing this compound, and how can reaction conditions be optimized?

Answer:
The synthesis typically involves multi-step reactions, such as palladium-catalyzed couplings (e.g., tert-butyl alcohol under inert atmosphere at 40–100°C) followed by deprotection steps using hydrochloric acid . To optimize yields, employ statistical experimental design (e.g., factorial designs) to minimize trial-and-error approaches. Key variables include catalyst loading, temperature, and solvent polarity. Computational tools like quantum chemical calculations can predict optimal conditions, reducing experimental iterations .

Basic: How should researchers purify and characterize this compound?

Answer:
Purification methods depend on solubility: tert-butyl esters are often purified via column chromatography using gradients of ethyl acetate/hexane or recrystallization. Insolubility data (e.g., 3.5E-5 g/L in water ) guide solvent selection. Characterization requires NMR (1H/13C), high-resolution mass spectrometry (HRMS), and FT-IR to confirm the tert-butyl group (∼125 ppm in 13C NMR) and chloroacetyl moiety (∼1700 cm⁻¹ carbonyl stretch). Cross-validate with elemental analysis .

Basic: What safety protocols are critical when handling this compound?

Answer:
Use PPE (gloves, goggles, lab coat) due to potential skin/eye irritation. Work in a fume hood to avoid inhalation. In case of exposure, immediately rinse with water and consult a physician, providing the SDS . Follow institutional Chemical Hygiene Plans, including 100% safety exam compliance before lab work . Store in a cool, dry place away from acids to prevent tert-butyl group cleavage .

Advanced: How can computational modeling elucidate reaction mechanisms involving this compound?

Answer:
Quantum mechanical calculations (e.g., DFT) model reaction pathways, such as nucleophilic substitution at the chloroacetyl group. Transition state analysis identifies steric hindrance from the isopropyl group. Combine with molecular dynamics to simulate solvent effects. Validate predictions via kinetic isotope effects or intermediate trapping .

Advanced: What experimental strategies resolve contradictions in stability data under varying pH conditions?

Answer:
Contradictions may arise from tert-butyl ester hydrolysis. Design pH-stability studies using HPLC to monitor degradation products (e.g., free piperidine). Use buffered solutions (pH 1–12) at 25–40°C. Compare with analogs (e.g., 3-chloro-pyrrolidine tert-butyl esters ) to isolate structural influences. Apply Arrhenius kinetics to extrapolate shelf-life .

Advanced: How can researchers optimize reaction scalability while maintaining yield?

Answer:
Scale-up challenges include heat dissipation and mixing efficiency. Use flow chemistry for exothermic steps (e.g., chloroacetylation) and membrane separation technologies for continuous purification . Monitor reaction progress with in-line spectroscopy (e.g., Raman). Statistical process control (SPC) tools minimize batch-to-batch variability .

Advanced: What methodologies identify degradation products during long-term storage?

Answer:
Accelerated stability testing (40°C/75% RH for 6 months) with LC-MS/MS identifies hydrolyzed (e.g., piperidine derivatives) or oxidized products. Compare fragmentation patterns with synthetic standards (e.g., tiagabine-related compounds ). For trace analysis, use UPLC coupled with charged aerosol detection (CAD) .

Advanced: How do steric and electronic effects of the isopropyl group influence reactivity?

Answer:
The isopropyl group introduces steric hindrance, slowing nucleophilic attacks at the adjacent methylene. Use Hammett plots to quantify electronic effects (σ values) on reaction rates. Compare with less hindered analogs (e.g., methyl-substituted derivatives ) via kinetic studies. Computational electrostatic potential maps visualize electron-deficient regions .

Advanced: What cross-disciplinary approaches enhance functionalization of the piperidine ring?

Answer:
Combine enzymatic catalysis (e.g., lipases for selective esterification) with microwave-assisted synthesis to functionalize the piperidine nitrogen. Use X-ray crystallography to confirm regioselectivity. For asymmetric modifications, employ chiral auxiliaries or organocatalysts .

Advanced: How can machine learning improve synthetic route design for derivatives?

Answer:
Train models on reaction databases (e.g., USPTO) to predict feasible routes. Input descriptors include molecular fingerprints of the chloroacetyl group and steric parameters. Validate with high-throughput experimentation (HTE) to refine predictive accuracy .